Cas no 1217838-71-5 (Biopterin-d3)

• Product Name: Biopterin-d3
• CAS No: 1217838-71-5
• MF: C₉H₁₁N₅O₃
• MW: 240.233825922012
• CID: 1059591
• PubChem ID: 136257813
• Update Time: 2025-05-20

Biopterin-d3 Chemical and Physical Properties

Names and Identifiers

• Biopterin-d3
• 2-amino-6-[(1R,2S)-3,3,3-trideuterio-1,2-dihydroxypropyl]-1H-pteridin-4-one
• 2-Amino-6-[(1R,2S)-1,2-dihydroxypropyl-d3]-4(1H)-pteridinone
• 6-Biopterin-d3
• L-Biopterin-d3
• L-erythro-Biopterin-d3
• Pterin H B2-d3
• 1217838-71-5
• 2-Amino-6-[(1R,2S)-1,2-dihydroxy(3,3,3-~2~H_3_)propyl]pteridin-4(1H)-one
• J-004671
• (-)-Biopterin-d3
• DTXSID40675695
• AKOS030254595
• 2-amino-6-[(1R,2S)-3,3,3-trideuterio-1,2-dihydroxypropyl]-3H-pteridin-4-one
• 2-amino-6-[(1R,2S)-1,2-dihydroxy(3,3,3-?H?)propyl]-3,4-dihydropteridin-4-one
• 2-amino-6-[(1R,2S)-1,2-dihydroxy(3,3,3-(2)H?)propyl]-3H-pteridin-4-one

• Inchi： 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h2-3,6,15-16H,1H3,(H3,10,11,13,14,17)/t3-,6-/m0/s1/i1D3
• InChI Key： LHQIJBMDNUYRAM-OERXLRDQSA-N
• SMILES： O[C@H](C1C=NC2=C(C(NC(N)=N2)=O)N=1)[C@H](C([2H])([2H])[2H])O

Computed Properties

• Exact Mass: 240.10500
• Monoisotopic Mass: 240.10501947g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Melting Point: >260°C (dec.)
• PSA: 139.00000
• LogP: -0.94810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives

Additional information on Biopterin-d3

Introduction to Biopterin-d3 (CAS No. 1217838-71-5)

Biopterin-d3, also known as d3-Biopterin, is a deuterated derivative of biopterin, a naturally occurring compound that plays a critical role in various biological processes. With the CAS registry number 1217838-71-5, Biopterin-d3 has gained significant attention in recent years due to its unique properties and applications in research and development. This article delves into the structural characteristics, synthesis methods, and the latest research findings related to Biopterin-d3.

The molecular structure of Biopterin-d3 is similar to that of its non-deuterated counterpart, with the primary difference being the substitution of hydrogen atoms with deuterium atoms at specific positions. This substitution enhances its stability and makes it an ideal compound for use in isotopic labeling studies. Recent advancements in isotopic labeling techniques have further highlighted the potential of Biopterin-d3 in tracking metabolic pathways and enzyme kinetics with unprecedented precision.

One of the most notable applications of Biopterin-d3 is in the field of biochemistry, where it serves as a valuable tool for studying enzyme mechanisms. For instance, researchers have utilized Biopterin-d3 to investigate the role of dihydrofolate reductase (DHFR) in folate metabolism. These studies have provided critical insights into the enzyme's catalytic cycle and its interaction with substrates, paving the way for the development of more effective inhibitors against DHFR-associated diseases such as malaria and cancer.

In addition to its role in biochemical research, Biopterin-d3 has also found applications in pharmacology. Recent studies have explored its potential as a radiosensitizer, enhancing the efficacy of radiation therapy in cancer treatment. By incorporating Biopterin-d3 into drug delivery systems, researchers aim to improve the targeting accuracy and reduce side effects associated with conventional radiation therapy.

The synthesis of Biopterin-d3 involves a multi-step process that requires precise control over deuterium incorporation. Traditional methods include the use of deuterated solvents and catalysts during key reaction steps. However, recent advancements in asymmetric synthesis have enabled researchers to achieve higher yields and better control over stereochemistry, making large-scale production more feasible.

Another area where Biopterin-d3 has shown promise is in metabolomics research. By using Biopterin-d3 as an internal standard, scientists can accurately quantify biopterin levels in biological samples, providing valuable data on metabolic disorders such as phenylketonuria (PKU). This approach has significantly improved the sensitivity and specificity of metabolomic analyses, leading to more reliable diagnostic tools.

Moreover, Biopterin-d3 has been instrumental in studying oxidative stress and its impact on cellular function. Researchers have employed this compound to investigate the redox properties of biopterins under various physiological conditions. These studies have revealed novel insights into the antioxidant mechanisms of biopterins and their potential therapeutic applications in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In conclusion, Biopterin-d3 (CAS No. 1217838-71-5) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique properties make it an invaluable tool for advancing our understanding of biochemical processes and developing innovative therapeutic strategies. As research continues to uncover new potentials for Biopterin-d3, it is poised to play an even greater role in shaping future scientific discoveries.